N-(3-ethoxypropyl)-4-biphenylcarboxamide

• IUPAC Name: N-(3-ethoxypropyl)-4-phenylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-2-21-14-6-13-19-18(20)17-11-9-16(10-12-17)15-7-4-3-5-8-15/h3-5,7-12H,2,6,13-14H2,1H3,(H,19,20)
• InChI Key: QIDNVDFBQAAZAW-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(3-ethoxypropyl)-4-biphenylcarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule is also known as 'EBPC' and has been synthesized using different methods. The purpose of

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-4-biphenylcarboxamide is not well understood. However, it has been reported that this molecule interacts with certain receptors in the brain, which may lead to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-4-biphenylcarboxamide has been shown to have certain biochemical and physiological effects. In animal studies, this molecule has been reported to have anxiolytic and anticonvulsant effects. It has also been shown to have analgesic properties. However, further research is required to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-ethoxypropyl)-4-biphenylcarboxamide in lab experiments include its relatively simple synthesis method, its potential applications in various fields, and its ability to cross the blood-brain barrier. However, the limitations of using this compound include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on N-(3-ethoxypropyl)-4-biphenylcarboxamide. One possible direction is to study its potential applications in the development of organic electronic devices. Another direction is to investigate its potential use as a drug delivery agent for the treatment of neurological disorders. Additionally, further research is required to fully understand the mechanism of action and biochemical and physiological effects of this molecule.

Scientific Research Applications

N-(3-ethoxypropyl)-4-biphenylcarboxamide has been studied for its potential applications in various fields such as organic electronics, biomedical sciences, and material sciences. In organic electronics, this molecule has been used as a building block for synthesizing organic semiconductors, which have shown promising results in the development of organic electronic devices. In biomedical sciences, this molecule has been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier. In material sciences, this molecule has been used for synthesizing liquid crystals, which have potential applications in display technology.